Cas no 2306245-84-9 ((2S,3R)-3-methoxy-2-methyl-pyrrolidine;hydrochloride)

• Product Name: (2S,3R)-3-methoxy-2-methyl-pyrrolidine;hydrochloride
• CAS No: 2306245-84-9
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 5301680
• Update Time: 2026-03-10

(2S,3R)-3-methoxy-2-methyl-pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-methoxy-2-methyl-, hydrochloride (1:1), (2S,3R)-
• (2S,3R)-3-methoxy-2-methyl-pyrrolidine;hydrochloride

• Inchi： 1S/C6H13NO.ClH/c1-5-6(8-2)3-4-7-5;/h5-7H,3-4H2,1-2H3;1H/t5-,6+;/m0./s1
• InChI Key： IJWLSLFIEVUICU-RIHPBJNCSA-N
• SMILES： O([C@@H]1CCN[C@H]1C)C.Cl

Additional information on (2S,3R)-3-methoxy-2-methyl-pyrrolidine;hydrochloride

Chemical Compound CAS No 2306245-84-9: (2S,3R)-3-Methoxy-2-Methylpyrrolidine Hydrochloride

The compound with CAS number 2306245-84-9, commonly referred to as (2S,3R)-3-methoxy-2-methylpyrrolidine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique stereochemistry and potential applications in drug development. The (2S,3R) configuration plays a crucial role in determining its biological activity and selectivity.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly for compounds like (2S,3R)-3-methoxy-2-methylpyrrolidine hydrochloride. The methoxy group at position 3 and the methyl group at position 2 contribute to its structural stability and functional properties. These groups influence the molecule's ability to interact with biological targets, making it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. Researchers have explored various methodologies to achieve high enantiomeric excess, ensuring the production of the desired (2S,3R) isomer. These advancements in synthetic chemistry have paved the way for large-scale production and further pharmacological studies.

In terms of pharmacology, (2S,3R)-3-methoxy-2-methylpyrrolidine hydrochloride has shown potential in modulating neurotransmitter systems. Its ability to interact with specific receptors makes it a valuable tool in studying central nervous system disorders. Recent findings suggest that this compound may exhibit neuroprotective properties, offering new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and bioavailability. This form ensures that the compound can be effectively administered and absorbed by the human body, enhancing its therapeutic potential.

Moreover, the compound's unique structure has led to its exploration in other areas such as agrochemicals and materials science. Its ability to act as a chiral catalyst in asymmetric synthesis has been a topic of recent research, further expanding its utility beyond traditional pharmaceutical applications.

As the demand for innovative therapeutic agents continues to grow, compounds like (2S,3R)-3-methoxy-2-methylpyrrolidine hydrochloride play a pivotal role in driving scientific discovery. With ongoing research into its mechanisms of action and potential side effects, this molecule holds promise for addressing unmet medical needs.

In conclusion, CAS No 2306245-84-9 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its stereochemical properties, synthetic accessibility, and pharmacological activity make it a subject of interest for researchers worldwide. As new insights emerge from ongoing studies, this compound is poised to contribute significantly to advancements in medicine and beyond.